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Compound of Interest

Compound Name: Ethyl propyl sulfide

Cat. No.: B1361377

An In-depth Technical Guide to the Safety and Handling of Ethyl Propyl Sulfide
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for ethyl propyl sulfide,
tailored for a technical audience. It includes a summary of physical and chemical properties,
detailed hazard classifications, and recommended safety protocols. Due to the limited
availability of specific quantitative toxicity and flammability data for ethyl propyl sulfide,
information for structurally similar compounds is provided for reference, with the distinction
clearly noted.

Physicochemical Properties

A summary of the key physical and chemical properties of ethyl propyl sulfide is presented in
Table 1. This data is essential for understanding its behavior under various laboratory
conditions.

Table 1: Physicochemical Data for Ethyl Propyl Sulfide
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Property

Value

Molecular Formula

C5H12S[1]

Molecular Weight 104.22 g/mol [1]

Appearance Colorless to pale yellow liquid[2]
Odor Pungent, garlic-like

Boiling Point 115-117 °C[2]

Melting Point -117 °C[2]

Flash Point 18.9 °C (closed cup)[3]

Density 0.843 g/cm?3[2][3]

Vapor Pressure

18.8 mmHg at 25 °C

Solubility

Insoluble in water; soluble in alcohol and ether.

Hazard Identification and Classification

Ethyl propyl sulfide is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following classifications:

Table 2: GHS Hazard Classification for Ethyl Propyl Sulfide

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2

and vapor[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[1]
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation[1]
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Toxicology and Flammability Data

Specific quantitative toxicity (LD50, LC50) and flammability (LEL, UEL) data for ethyl propyl
sulfide are not readily available in the public domain. Therefore, data for structurally similar
dialkyl sulfides are presented below for comparative purposes.

Table 3: Comparative Toxicity and Flammability Data

Inhalation
Compound Oral LD50 (rat) LEL (%) UEL (%)
LC50 (rat)
Ethyl Propyl Data not Data not Data not Data not
Sulfide available available available available
) ] >17.9 mg/L (4h) Data not Data not
Diethyl Sulfide 3415 mg/kg[4][5] ] ]
[4115] available available
Dipropyl Data not Data not Data not
- 2000 mg/kg[6] . . .
Disulfide available available available
) i Data not Data not
Dimethyl Sulfide ) ) 2.2[7] 19.7[7]
available available

Experimental Protocols

The safety data presented in Safety Data Sheets (SDS) are determined through standardized
experimental protocols. Below are brief overviews of the methodologies for determining key

safety parameters.

Flash Point Determination (ASTM D93)

The flash point of a volatile liquid is determined using a Pensky-Martens closed-cup tester
according to ASTM D93.[7] This method is suitable for liquids with a flash point between 40 °C
and 370 °C.[7]

Methodology:

o A sample of the substance is placed in a brass test cup.
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e The cup is heated at a slow, constant rate.
o The sample is stirred to ensure uniform temperature distribution.
e An ignition source is periodically directed into the cup.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite.

Acute Oral Toxicity (OECD Test Guideline 420)

The acute oral toxicity, often expressed as an LD50 value, is determined using the Fixed Dose
Procedure outlined in OECD Test Guideline 420.[5][8][9] This method is designed to use fewer
animals and cause less suffering compared to traditional methods.[8]

Methodology:

A "sighting study" is first conducted to determine an appropriate starting dose.[8][9]

o Groups of animals, typically rats, are administered a single oral dose of the substance at
fixed levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[8]

e The animals are observed for a set period, usually 14 days, for signs of toxicity and mortality.

[5]

o The dose at which lethality is observed in a certain proportion of the animals is used to
classify the substance's toxicity.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with ethyl
propyl sulfide.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield should be worn.

e Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are
recommended.
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» Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In case of
potential splashing, chemical-resistant coveralls may be necessary.

» Respiratory Protection: If working in a poorly ventilated area or with heated material, a
respirator with an organic vapor cartridge is recommended.

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.
o Use explosion-proof electrical and ventilation equipment.[8]

 All equipment should be properly grounded to prevent static discharge.[8]

Handling Procedures

o Keep away from heat, sparks, open flames, and other ignition sources.[10]

Use only non-sparking tools.[10]

Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors.

Wash hands thoroughly after handling.

Storage

e Store in a cool, dry, well-ventilated area away from direct sunlight and sources of ignition.[11]
o Keep containers tightly closed.[10]
» Store away from incompatible materials such as strong oxidizing agents and acids.[11]

Emergency Procedures
First Aid Measures

In case of:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical attention if irritation develops.

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention immediately.

Firefighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
[10]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable container for disposal. Use non-sparking tools.

Visual Guides
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The following diagrams illustrate key safety workflows.

Receiving

Store in a cool, dry, well-ventilated,
flammables-approved area away from
ignition sources and incompatibles.

i

Don appropriate PPE:
- Safety goggles
- Chemical-resistant gloves
- Lab coat

'

Handle in a fume hood.
Use non-sparking tools and
grounded equipment.

i

Use in Experiment

i

Collect waste in a labeled,
sealed container.

Dispose of waste according to
institutional and local regulations.

Click to download full resolution via product page

Caption: Workflow for the safe handling of ethyl propyl sulfide.
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Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion
Remove contaminated clothing. Move to fresh air.

Flush eyes with water for at least 15 minutes,
lifting eyelids. Remove contact lenses if present.

NN

Seek Immediate Medical Attention

Do NOT induce vomiting.

Wash area with soap and water Rinse mouth with water.

for at least 15 minutes.

If not breathing, give artificial respiration.
If breathing is difficult, give oxygen.

Click to download full resolution via product page

Caption: First aid procedures for ethyl propyl sulfide exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl propyl sulfide safety and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361377#ethyl-propyl-sulfide-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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